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Compound of Interest

Compound Name: Hdac-IN-59

Cat. No.: B15581409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hdac-IN-59 is a potent histone deacetylase (HDAC) inhibitor with the molecular formula

C20H25NO7 and a molecular weight of 391.42.[1] It has been shown to promote the

intracellular generation of reactive oxygen species (ROS), cause DNA damage, block the cell

cycle at the G2/M phase, and activate the mitochondria-related apoptotic pathway to induce

cell apoptosis.[1] Proper preparation and storage of Hdac-IN-59 stock solutions are crucial for

maintaining its chemical integrity and biological activity, ensuring the reproducibility and

reliability of experimental results. These application notes provide detailed protocols for the

preparation, storage, and handling of Hdac-IN-59 stock solutions based on its known

properties and established best practices for similar small molecule inhibitors.

Data Presentation
Table 1: Physicochemical Properties of Hdac-IN-59

Property Value Reference

Molecular Formula C20H25NO7 [1]

Molecular Weight 391.42 [1]

Solubility 10 mM in DMSO [1]
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Table 2: Recommended Storage Conditions for Hdac-IN-
59 Stock Solutions

Parameter Recommendation Rationale

Solvent
Dimethyl Sulfoxide (DMSO),

anhydrous

High solubility and common

solvent for in vitro assays.[1][2]

Concentration ≤ 10 mM

Based on reported solubility.[1]

Higher concentrations risk

precipitation.

Storage Temperature
-80°C (long-term); -20°C

(short-term)

Minimizes degradation and

solvent evaporation.[3]

Aliquoting Single-use aliquots

Avoids repeated freeze-thaw

cycles which can lead to

degradation.[3]

Light Exposure Protect from light
Prevents potential

photodegradation.

Container
Tightly sealed, amber glass or

polypropylene vials

Prevents solvent evaporation

and light exposure.

Experimental Protocols
Protocol 1: Preparation of Hdac-IN-59 Stock Solution (10
mM in DMSO)
Materials:

Hdac-IN-59 solid compound

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber polypropylene or glass vials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the vial of solid Hdac-IN-59 and the anhydrous DMSO to reach room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Hdac-IN-59 solid in a sterile vial. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.91 mg of Hdac-IN-59.

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the solid

Hdac-IN-59. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) may be applied if necessary to

aid dissolution, but avoid excessive heat.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, tightly

sealed amber vials. The volume of the aliquots should be appropriate for your typical

experimental needs to minimize waste.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, date of

preparation, and aliquot number.

Storage: Store the aliquots at -80°C for long-term storage. For short-term storage (up to a

few weeks), -20°C is acceptable.

Protocol 2: Use of Hdac-IN-59 Stock Solution in Cell-
Based Assays
Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.1%, to avoid solvent-induced cytotoxicity.[2]
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Always prepare fresh dilutions of the compound for each experiment from a frozen stock

aliquot.[3]

Procedure:

Thawing: Remove a single aliquot of the Hdac-IN-59 stock solution from the -80°C freezer

and thaw it at room temperature.

Dilution: Prepare an intermediate dilution of the stock solution in cell culture medium. For

example, to achieve a final concentration of 10 µM in your experiment, you could first

prepare a 1 mM intermediate solution by adding 10 µL of the 10 mM stock to 990 µL of

culture medium.

Final Dilution: Add the appropriate volume of the intermediate dilution to your cell culture

wells to achieve the desired final concentration. For example, add 10 µL of the 1 mM

intermediate solution to 990 µL of cells in culture medium to get a final concentration of 10

µM Hdac-IN-59 and a final DMSO concentration of 0.1%.

Control: Include a vehicle control in your experiment by adding the same final concentration

of DMSO to a separate set of cells.

Discard: Do not re-freeze any unused portion of the thawed aliquot or the diluted solutions.

Discard them properly.

Mandatory Visualization
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Workflow for Hdac-IN-59 Stock Solution Preparation and Storage

Preparation

Storage

Usage

Start: Obtain solid Hdac-IN-59

Weigh Hdac-IN-59

Add anhydrous DMSO

Vortex to dissolve

Completely dissolved?

Gentle warming (optional)

No

Aliquot into single-use vials

Yes

Label vials

Store at -80°C (Long-term) Store at -20°C (Short-term)

Thaw one aliquot

Prepare working solution

Use in experiment

Discard unused portion

Click to download full resolution via product page

Caption: Hdac-IN-59 stock solution preparation and storage workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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